BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Dibromodifluoromethane (CBr2F2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibromodifluoromethane

Cat. No.: B1204443

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Dibromodifluoromethane (CBr2F2), also known by its ASHRAE number R-12B2
or Halon 1202. The information compiled herein is intended to serve as a crucial resource for
professionals engaged in research, scientific analysis, and drug development, offering detailed
data, experimental context, and safety information.

General Information and Identifiers

Dibromodifluoromethane is a halomethane and a colorless, nonflammable liquid or gas at
room temperature, possessing a characteristic odor.[1][2] It was historically used as a fire
extinguishing agent and a refrigerant.[3][4][5] Due to its ozone-depleting properties, its
production and use have been significantly curtailed under international agreements. However,
it remains a compound of interest in specialized chemical synthesis.[6][7]
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Identifier Value

IUPAC Name dibromo(difluoro)methane[2][6]

CAS Number 75-61-6[2][6]

Molecular Formula CBr2r2[2][6]

Molecular Weight 209.82 g/mol [2][6]

SMILES C(F)(F)(Br)Br[2][6]

InChl Key AZSZCFSOHXEJQE-UHFFFAOYSA-N[2][6]
Synonyms Halon 1202, Freon 12-B2, Carbon dibromide

difluoride, R-12B2[2][8]

Physical Properties

The physical characteristics of CBr2F2 are critical for its handling, storage, and application in

experimental settings. It is a dense, volatile compound.

Property Value

Colorless, heavy liquid or gas with a
Appearance o

characteristic odor[1][2][9]

N ] 22.81025.0 °C (73 to 77 °F) at 760 mmHg[1][2]

Boiling Point

[10]
Melting Point -141 to -110.1 °C (-222 to -166 °F)[2][3][10][11]
Density (Liquid) 2.29 to 2.306 g/cm?3 at 15-25 °C[2][3][6][10][11]

Vapor Density

7.2 (Air = D[1][6][11]

Vapor Pressure

83 kPa (620 mmHg) at 20 °C[1][6][8][10]

Refractive Index

1.398 - 1.402 at 20 °C[3][10][11]

LogP (Octanol/Water Partition Coefficient)

1.99[2]
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Solubility
Solvent Solubility
Water Insoluble[1][2][3][4][6][8][11]

Soluble in ether, acetone, benzene, alcohol, and

Organic Solvents
methanol[2][3][4][6][9]

Chemical Properties and Reactivity

Stability and Decomposition: Dibromodifluoromethane is stable under normal conditions but
decomposes at high temperatures.[6] When exposed to fire or extreme heat, it generates toxic
and corrosive fumes, including hydrogen fluoride and hydrogen bromide.[1][6] These
decomposition products pose significant environmental and corrosion challenges.[6] The
decomposition pathways are understood to proceed via free-radical mechanisms.[6]

Reactivity: CBr2F2 is incompatible with chemically active metals such as powdered aluminum,
zinc, magnesium, and alkali or alkaline earth metals.[1][8] It is used as a reagent in organic
synthesis, particularly in halogenation and addition reactions.[7] For instance, it can undergo
addition reactions with alkenes and alkynes.

Polarity: The molecule CBr2F2 has a tetrahedral geometry. Due to the difference in
electronegativity between carbon, fluorine, and bromine, the C-F and C-Br bonds are polar. The
asymmetrical arrangement of these bonds results in a net dipole moment, making
Dibromodifluoromethane a polar molecule.[7]

Experimental Protocols
Synthesis Method 1: Vapor-Phase Bromination of Difluoromethane
This is a well-established method for producing Dibromodifluoromethane.[12] The process

involves the reaction of difluoromethane (CH2F2) with bromine (Br2) at elevated temperatures,
typically between 250 and 600 °C. The reaction follows a free-radical chain mechanism.

e Initiation: High temperature causes the homolytic cleavage of the bromine molecule to
generate bromine radicals.
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o Br2 —» 2 Bre

Propagation: The bromine radical abstracts a hydrogen atom from difluoromethane, which
then reacts with another bromine molecule.

o Bre + CH2F2 » HBr + CHF2e

o CHF2e + Br2 — CBrF2e + Bre

Termination: The reaction is terminated by the combination of radicals.

o 2 Bre - Br2

o 2 CHFz2e —» C2H2Fs4

o CHFz2e + Bre —» CHBrF2
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Caption: Free-radical chain reaction for CBr2F2 synthesis.
Synthesis Method 2: Fluorination of Carbon Tetrabromide

Another synthetic route involves the fluorination of carbon tetrabromide (CBr4).[12] This
process typically employs a fluorinating agent to substitute bromine atoms with fluorine atoms.
Industrial applications may use catalytic fluorination in continuous flow reactor systems.[6]

Carbon Tetrabromide (CBra) Eluorination

\ Dibromodifluoromethane
_____ »- (CBrzF2)

Fluorinating Agent

(e.g., HF/Catalyst)

Click to download full resolution via product page
Caption: Synthesis of CBr2F2 via fluorination of CBr4.
Analytical Laboratory Method: NIOSH Method 1012

For the analysis of CBr2F2 in workplace air, NIOSH Method 1012 can be employed. This
method generally involves:

o Sampling: A known volume of air is drawn through a solid sorbent tube (e.g., charcoal) to
adsorb the analyte.

o Desorption: The analyte is desorbed from the sorbent using a suitable solvent (e.g., carbon
disulfide).

e Analysis: The resulting solution is analyzed by Gas Chromatography (GC) with a suitable
detector, such as a Flame lonization Detector (FID) or an Electron Capture Detector (ECD).

» Quantification: The concentration is determined by comparing the peak area of the sample to
that of calibrated standards.
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Caption: General workflow for NIOSH Method 1012.

Safety, Hazards, and Biological Relevance

Toxicity and Health Effects: Inhalation of Dibromodifluoromethane can cause severe
respiratory issues, cardiac arrhythmias, and potentially death at high concentrations.[6] It is
irritating to the eyes, skin, and respiratory system.[3] Direct contact with the liquefied gas can
cause frostbite.[1] In case of exposure, it is critical to move the individual to fresh air and seek
medical attention.[1] Due to the risk of cardiac rhythm disturbances, catecholamine drugs like
epinephrine should be used with extreme caution.[1] A 15-minute exposure to 6,400 ppm was
reported to be fatal to rats.[3][13]

Environmental Impact: CBr2F2 is a potent ozone-depleting substance (ODS).[6] Its release
contributes to the degradation of the stratospheric ozone layer, which protects the Earth from
harmful ultraviolet radiation.[6]

Relevance in Drug Development: While CBr2F2 itself is not a therapeutic agent, its structural
motifs are relevant. Halogenated compounds, particularly those containing fluorine, are of
significant interest in medicinal chemistry. The incorporation of difluoromethyl groups can
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enhance metabolic stability and binding interactions of drug candidates.[14] CBr2F2 can be
used as a reagent in the synthesis of pharmaceutical intermediates.[7] For example, it serves
as a source for difluorocarbene or other difluoromethyl synthons, which are then incorporated
into more complex, pharmacologically active molecules.

Properties of CBrzF2

CBrz2F2

Applicatians in Synthesis

Reagent in
Organic Synthesis

Pharmaceutical
Intermediates

ncorporation

Drug Development Impact

Active Drug
Candidate

v

Enhanced Properties:
- Metabolic Stability
- Binding Affinity

Click to download full resolution via product page
Caption: Role of CBr2F2 as a reagent in drug development.

This guide provides a foundational understanding of Dibromodifluoromethane's properties for
scientific and research applications. Given its hazardous nature and environmental impact, all
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handling and experimental procedures should be conducted with appropriate safety
precautions and in accordance with regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. prd-sc102-cdn.rtx.com [prd-sc102-cdn.rtx.com]

. Dibromodifluoromethane | CBr2F2 | CID 6382 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Difluorodibromomethane [chembk.com]

. DIBROMODIFLUOROMETHANE CAS#: 75-61-6 [amp.chemicalbook.com]

. solubilityofthings.com [solubilityofthings.com]

. Buy Dibromodifluoromethane | 75-61-6 [smolecule.com]

. Page loading... [guidechem.com]

°
(0] ~ (o)) ()] EEN w N =

. DIBROMODIFLUOROMETHANE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 9. chembk.com [chembk.com]

e 10. Page loading... [wap.guidechem.com]

e 11. chemwhat.com [chemwhat.com]

o 12. Dibromodifluoromethane - Wikipedia [en.wikipedia.org]

e 13.75-61-6 CAS MSDS (DIBROMODIFLUOROMETHANE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

e 14. Synthesis of chiral difluoromethyl cyclopropanes through desymmetric
difluoromethylation of cyclopropenes enabled by enantioselective copper catalysis - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to
Dibromodifluoromethane (CBr2F2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1204443#physical-and-chemical-properties-of-
cbr2f2]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1204443?utm_src=pdf-custom-synthesis
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/dibromodifluoromethane_-_172500.pdf?rev=0a47b7dcd1fa4af18f4c079720b7bc7d&rid=56c45a5d1c97408aa54725b4ecea641c&hash=7BDEB251B302AB99C7B9DFD7ECD7B7A7
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromodifluoromethane
https://www.chembk.com/en/chem/Difluorodibromomethane
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8400880_EN.htm
https://www.solubilityofthings.com/dibromodifluoromethane
https://www.smolecule.com/products/s577941
https://www.guidechem.com/guideview/lab/is-cbr2f2-polar-or-nonpolar.html
https://cameochemicals.noaa.gov/chemical/526
https://cameochemicals.noaa.gov/chemical/526
https://www.chembk.com/en/chem/dibromodifluoromethane
https://wap.guidechem.com/dictionary/en/75-61-6.html
https://www.chemwhat.com/dibromodifluoromethane-cas-75-61-6/
https://en.wikipedia.org/wiki/Dibromodifluoromethane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8400880.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8400880.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC12366757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12366757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12366757/
https://www.benchchem.com/product/b1204443#physical-and-chemical-properties-of-cbr2f2
https://www.benchchem.com/product/b1204443#physical-and-chemical-properties-of-cbr2f2
https://www.benchchem.com/product/b1204443#physical-and-chemical-properties-of-cbr2f2
https://www.benchchem.com/product/b1204443#physical-and-chemical-properties-of-cbr2f2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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